Cas no 2648937-76-0 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid)
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
- EN300-1505223
- 2648937-76-0
- (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid
-
- Inchi: 1S/C25H30N2O6/c1-3-8-22(24(29)30)27-23(28)13-16(32-2)14-26-25(31)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
- InChI Key: LDUQVWINJQTLCG-XLDIYJRPSA-N
- SMILES: O(C(NCC(CC(N[C@H](C(=O)O)CCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1505223-1.0g |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1505223-50mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-100mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-250mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-500mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-1000mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-2500mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-5000mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1505223-10000mg |
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid |
2648937-76-0 | 10000mg |
$14487.0 | 2023-09-27 |
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
Comprehensive Overview of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid (CAS No. 2648937-76-0)
In the realm of peptide synthesis and pharmaceutical research, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid (CAS No. 2648937-76-0) stands as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxybutanamido side chain, ensures high stability and reactivity, making it indispensable for researchers.
The growing demand for peptide-based therapeutics has propelled interest in compounds like (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in synthesizing peptides with enhanced bioavailability and specificity. Its CAS No. 2648937-76-0 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research.
One of the most common questions among researchers is: "How does Fmoc protection improve peptide synthesis efficiency?" The answer lies in the compound's ability to prevent unwanted side reactions during the elongation of peptide chains. The Fmoc group can be selectively removed under mild basic conditions, preserving the integrity of the growing peptide. This feature is particularly valuable in the synthesis of complex peptides, such as those used in cancer immunotherapy and hormone replacement therapies.
Another hot topic in the scientific community is the application of AI-driven drug discovery. Tools like molecular docking and machine learning algorithms often require high-purity building blocks like (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid to simulate and optimize peptide structures. The compound's well-defined stereochemistry (indicated by the (2S) configuration) ensures reproducibility in computational models, a key factor for successful in silico experiments.
From a commercial perspective, suppliers and manufacturers emphasize the importance of batch-to-batch consistency for CAS No. 2648937-76-0. Researchers prioritize vendors who provide detailed analytical certificates (CoA) and HPLC purity data, as even minor impurities can derail sensitive experiments. The compound's stability under refrigeration (typically stored at -20°C) also makes it a reliable choice for long-term projects.
Environmental sustainability is another trending concern in chemical synthesis. The use of green solvents in SPPS has led to innovations in minimizing waste during the deprotection of Fmoc groups. Researchers are exploring alternatives to traditional reagents like piperidine, aiming to reduce the ecological footprint of peptide production without compromising the efficiency of compounds like (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid.
In summary, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid (CAS No. 2648937-76-0) exemplifies the synergy between traditional chemistry and cutting-edge biomedical applications. Its role in advancing peptide therapeutics, compatibility with AI-aided design, and alignment with sustainable practices ensure its continued prominence in scientific literature and industrial pipelines alike.
2648937-76-0 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)